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Compound of Interest

Compound Name:
5-(Benzyloxy)-2-

methoxybenzaldehyde

CAS No.: 52329-06-3

Cat. No.: B2408678

Get Quote

CAS Registry Number: 52329-06-3 Document Type: Technical Whitepaper Audience: Research

Scientists, Medicinal Chemists, and EHS Professionals

Executive Summary
5-(Benzyloxy)-2-methoxybenzaldehyde is a specialized aromatic aldehyde intermediate

utilized primarily in the synthesis of bioactive frameworks, including anticancer agents and

polyphenolic natural product analogs. While structurally related to common flavorants like

isovanillin, its specific substitution pattern imparts distinct physicochemical properties and

reactivity profiles. This guide establishes a rigorous protocol for its handling, emphasizing the

prevention of autoxidation (conversion to benzoic acid derivatives) and the mitigation of contact

dermatitis risks common to benzylic ethers.
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Property Specification

Chemical Name 5-(Benzyloxy)-2-methoxybenzaldehyde

Synonyms
5-Benzyloxy-o-anisaldehyde; 2-Methoxy-5-

benzyloxybenzaldehyde

CAS Number 52329-06-3

Molecular Formula C₁₅H₁₄O₃

Molecular Weight 242.27 g/mol

Physical State Solid (Crystalline Powder)

Solubility
Soluble in DCM, Ethyl Acetate, DMSO; Insoluble

in Water

Melting Point
Predicted range:[1][2][3][4] 60–80 °C (Based on

structural analogs)

Hazard Identification & Toxicology (GHS Classification)
While specific toxicological data for this isomer is limited, its structural activity relationship

(SAR) with 2-methoxybenzaldehyde and benzyl ethers necessitates a conservative safety

classification.

Primary Hazards
Skin Irritation (Category 2): Benzylic ethers can act as contact irritants.

Eye Irritation (Category 2A): Dust or concentrated solutions may cause significant ocular

irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3): Inhalation of dust may irritate

the respiratory tract.

Reactivity Hazards (The "Silent" Threat)
Autoxidation: Like all benzaldehydes, this compound is prone to air-oxidation, converting the

formyl group (-CHO) into a carboxylic acid (-COOH). This impurity can catalyze further

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/2-Hydroxy-5-methoxybenzaldehyde
https://commonchemistry.cas.org/detail?cas_rn=103-74-2
https://patents.google.com/patent/US3652675A/en
https://www.sigmaaldrich.com/SG/en/product/mm/107463
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2408678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


degradation and alter stoichiometry in sensitive couplings (e.g., reductive aminations).

Peroxide Formation: The benzylic ether moiety presents a theoretical risk of peroxide

formation upon prolonged exposure to light and air, though less severe than in dibenzyl

ether.

Strategic Handling Protocol: "The Inert Envelope"
To maintain >98% purity and ensure operator safety, we employ a "Zero-Oxidation" handling

strategy. This protocol treats the compound as an air-sensitive reagent.

Step-by-Step Handling Workflow
Receipt & Inspection:

Upon arrival, inspect the container for crystal formation on the cap (sign of

oxidation/sublimation).

Verify the seal integrity.

Dispensing (The Inert Loop):

Do not dispense on an open benchtop if high precision is required for catalytic reactions.

Use a glovebox or a funnel under a gentle stream of Nitrogen (

) or Argon (

).

Tooling: Use anti-static spatulas to prevent dust lofting.

Storage Conditions:

Atmosphere: Store under inert gas (

or

).
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Temperature: Refrigerate at 2–8°C. Cold storage significantly retards the autoxidation rate.

Container: Amber glass vials with Teflon-lined caps to prevent light-induced cleavage of

the benzyl ether.

Visualizing the Decision Logic
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Click to download full resolution via product page
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Figure 1: Decision matrix for maintaining reagent integrity during retrieval and storage.

Synthesis & Application Context
Understanding the chemical behavior of 5-(Benzyloxy)-2-methoxybenzaldehyde aids in

predicting safety risks during synthesis.

Role in Drug Discovery: It serves as a "masked" polyphenol. The benzyl group acts as a

protecting group for the phenol at position 5.

Deprotection Risk: In the presence of strong acids (e.g., HBr, BBr3) or hydrogenation

catalysts (Pd/C, H2), the benzyl group is removed, yielding 5-hydroxy-2-

methoxybenzaldehyde.

Safety Note: Hydrogenation reactions involving this compound require careful pressure

monitoring, as the cleavage of the benzyl ether generates toluene as a byproduct, which

must be accounted for in solvent waste streams.
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Figure 2: Chemical fate of the compound. The upper path represents the primary storage risk

(oxidation).

Emergency Response & Disposal
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First Aid Measures
Inhalation: Move to fresh air immediately. If wheezing occurs, administer oxygen (trained

personnel only).

Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol-based wipes, as

they may increase transdermal absorption of the benzylic compound.

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present.

[5]

Spill Management
Evacuate: Isolate the immediate area (10-meter radius).

PPE: Wear nitrile gloves, safety goggles, and a P95/N95 dust mask.

Containment: Dampen the powder slightly with an inert solvent (like heptane) to prevent dust

formation, then sweep into a closed waste container.

Decontamination: Wipe surfaces with a dilute detergent solution.

Disposal
Dispose of as Hazardous Organic Waste.

Waste Code: Non-halogenated organic solvent/solid waste.

Do not dispose of down drains. The compound is expected to be toxic to aquatic life with

long-lasting effects (Aquatic Chronic 2/3 inferred from benzyl ethers).

References
Synthesis Applications: Lin, C. F., et al. (2005). Synthesis and anticancer activity of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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